(-)-Apoglaziovine
Overview
Description
(-)-Apoglaziovine is an aporphine alkaloid.
Scientific Research Applications
Advances in Proteomics for Animal and Food Sciences : This paper discusses the potential of proteomics in animal production and health, highlighting the importance of innovation in scientific research. Proteomics could offer insights into the study of compounds like "(-)-Apoglaziovine" in various biological contexts (Almeida et al., 2014).
Translational Research and Nursing Science : This article emphasizes the significance of translating basic research findings into clinical practice. It underscores the importance of considering the clinical applications in research, which is relevant for understanding the practical applications of "this compound" (Grady, 2010).
Effectiveness of Single-Subject Experimental Research : This research examines the use of single-subject experimental designs, a method that could be relevant for studying the effects of "this compound" in specific cases or small-scale studies (Rakap, 2015).
Rethinking Market Research with Scientific Procedure : Although focused on market research, this paper's insights on improving research methods through scientific procedure could be applied to the study of "this compound," particularly in understanding its potential market or application areas (Zaltman, 1997).
Meta-Research in the Scientific Ecosystem : This paper discusses the role of meta-research in investigating the quality and bias in scientific research, which is crucial for ensuring credible results in studies involving compounds like "this compound" (Hardwicke et al., 2019).
3D Bioprinting Research Trends : Although not directly related to "this compound," understanding current trends in cutting-edge fields like 3D bioprinting can provide insights into innovative methods for researching and applying new compounds (García-García & Rodríguez-Salvador, 2018).
properties
CAS RN |
2128-77-0 |
|---|---|
Molecular Formula |
C18H19NO3 |
Molecular Weight |
297.3 g/mol |
IUPAC Name |
(6aR)-2-methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-1,10-diol |
InChI |
InChI=1S/C18H19NO3/c1-19-6-5-11-8-15(22-2)18(21)17-13-9-12(20)4-3-10(13)7-14(19)16(11)17/h3-4,8-9,14,20-21H,5-7H2,1-2H3/t14-/m1/s1 |
InChI Key |
QZGHIQMJUDEEIB-CQSZACIVSA-N |
Isomeric SMILES |
CN1CCC2=CC(=C(C3=C2[C@H]1CC4=C3C=C(C=C4)O)O)OC |
SMILES |
CN1CCC2=CC(=C(C3=C2C1CC4=C3C=C(C=C4)O)O)OC |
Canonical SMILES |
CN1CCC2=CC(=C(C3=C2C1CC4=C3C=C(C=C4)O)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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